Cas no 82393-39-3 (4-(Triphenyl-lambda~5~-phosphanylidene)but-2-enal)

• Product Name: 4-(Triphenyl-lambda~5~-phosphanylidene)but-2-enal
• CAS No: 82393-39-3
• MF: C₂₂H₁₉OP
• MW: 330.359426736832
• CID: 2803534
• PubChem ID: 56626922
• Update Time: 2025-04-21

4-(Triphenyl-lambda~5~-phosphanylidene)but-2-enal Chemical and Physical Properties

Names and Identifiers

• 4-(triphenyl-phosphoranylidene) but-2-enal
• 4-(Triphenyl-lambda~5~-phosphanylidene)but-2-enal
• DTXSID50718123
• 82393-39-3
• DTXCID80668869

• Inchi： 1S/C22H19OP/c23-18-10-11-19-24(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19H
• InChI Key： CLIOUFKBSKUKEJ-UHFFFAOYSA-N
• SMILES： P(=CC=CC=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 330.117352223Da
• Monoisotopic Mass: 330.117352223Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų